Cas no 1489601-73-1 (Methyl 4-fluoro-3-methylbenzo[b]thiophene-2-carboxylate)

• Product Name: Methyl 4-fluoro-3-methylbenzo[b]thiophene-2-carboxylate
• CAS No: 1489601-73-1
• MF: C₁₁H₉FO₂S
• MW: 224.251365423203
• CID: 4817285
• Update Time: 2025-06-08

Methyl 4-fluoro-3-methylbenzo[b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-3-methylbenzo[b]thiophene-2-carboxylate
• methyl 4-fluoro-3-methyl-1-benzothiophene-2-carboxylate
• 4-Fluoro-3-methylbenzo[b]thiophene-2-carboxylic acid methyl ester

• Inchi： 1S/C11H9FO2S/c1-6-9-7(12)4-3-5-8(9)15-10(6)11(13)14-2/h3-5H,1-2H3
• InChI Key： USSADACTKMEGTI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C)C2C(=CC=CC1=2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 3.6
• Topological Polar Surface Area: 54.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Methyl 4-fluoro-3-methylbenzo[b]thiophene-2-carboxylate

Methyl 4-Fluoro-3-methylbenzo[b]thiophene-2-carboxylate (CAS No. 1489601-73-1): An Overview of Its Properties and Applications

Methyl 4-fluoro-3-methylbenzo[b]thiophene-2-carboxylate (CAS No. 1489601-73-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The molecular structure of methyl 4-fluoro-3-methylbenzo[b]thiophene-2-carboxylate is composed of a benzo[b]thiophene core, a fluorine substituent at the 4-position, and a methyl group at the 3-position, with an ester functional group at the 2-position. The presence of these substituents imparts specific chemical and physical properties to the molecule, making it an attractive candidate for various applications.

In recent years, the study of methyl 4-fluoro-3-methylbenzo[b]thiophene-2-carboxylate has been driven by its potential as a building block in the development of novel pharmaceuticals. The fluorine atom, in particular, is known to influence the pharmacokinetic and pharmacodynamic properties of drugs, enhancing their bioavailability and metabolic stability. This makes methyl 4-fluoro-3-methylbenzo[b]thiophene-2-carboxylate a valuable intermediate in the synthesis of fluorinated drugs, which are increasingly important in modern medicine.

Research has also focused on the use of methyl 4-fluoro-3-methylbenzo[b]thiophene-2-carboxylate in materials science. The benzo[b]thiophene core provides a rigid and planar structure, which is beneficial for the formation of π-conjugated systems. These systems are essential for the development of organic semiconductors and other electronic materials. The presence of the ester group at the 2-position allows for further functionalization, enabling the synthesis of derivatives with tailored properties for specific applications.

The synthetic routes to methyl 4-fluoro-3-methylbenzo[b]thiophene-2-carboxylate have been extensively studied. One common approach involves the reaction of 4-fluoro-3-methylbenzaldehyde with thiophenol followed by cyclization and esterification steps. This method provides high yields and good purity, making it suitable for large-scale production. Recent advancements in catalytic methods have further optimized these synthetic pathways, reducing reaction times and improving overall efficiency.

In terms of its physical properties, methyl 4-fluoro-3-methylbenzo[b]thiophene-2-carboxylate is typically a solid at room temperature with a melting point ranging from 95 to 98°C. It is moderately soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). These solubility characteristics facilitate its use in various synthetic processes and analytical techniques.

The spectroscopic properties of methyl 4-fluoro-3-methylbenzo[b]thiophene-2-carboxylate have been well-characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity, which is crucial for quality control in both research and industrial settings.

In conclusion, methyl 4-fluoro-3-methylbenzo[b]thiophene-2-carboxylate (CAS No. 1489601-73-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and favorable properties make it an important intermediate in the synthesis of advanced materials and pharmaceuticals. Ongoing research continues to explore new applications and synthetic methods for this compound, highlighting its importance in modern scientific endeavors.